Cas no 477856-91-0 (1-(2-Bromo-4-nitrophenyl)-4-piperidinecarboxylic acid)

• Product Name: 1-(2-Bromo-4-nitrophenyl)-4-piperidinecarboxylic acid
• CAS No: 477856-91-0
• MF: C₁₂H₁₃BrN₂O₄
• MW: 329
• CID: 4652550
• Update Time: 2025-11-02

1-(2-Bromo-4-nitrophenyl)-4-piperidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-BROMO-4-NITROPHENYL)-4-PIPERIDINECARBOXYLIC ACID
• 4-Piperidinecarboxylic acid, 1-(2-bromo-4-nitrophenyl)-
• 1-(2-Bromo-4-nitrophenyl)-4-piperidinecarboxylic acid

• Inchi： InChI=1S/C12H13BrN2O4/c13-10-7-9(15(18)19)1-2-11(10)14-5-3-8(4-6-14)12(16)17/h1-2,7-8H,3-6H2,(H,16,17)
• InChI Key： ZFLLNZBCNFTDJA-UHFFFAOYSA-N
• SMILES： c1cc(c(cc1[N+](=O)[O-])Br)N2CCC(CC2)C(=O)O

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 512.2±50.0 °C at 760 mmHg
• Flash Point: 263.6±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1-(2-Bromo-4-nitrophenyl)-4-piperidinecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(2-Bromo-4-nitrophenyl)-4-piperidinecarboxylic acid

1-(2-Bromo-4-nitrophenyl)-4-piperidinecarboxylic acid: A Comprehensive Guide to Its Properties and Applications

1-(2-Bromo-4-nitrophenyl)-4-piperidinecarboxylic acid (CAS No. 477856-91-0) is a specialized organic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, often referred to by its systematic name, belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery and material science. Its unique structural features, including the bromo and nitro substituents, make it a valuable intermediate in synthetic chemistry.

The molecular formula of 1-(2-Bromo-4-nitrophenyl)-4-piperidinecarboxylic acid is C₁₂H₁₃BrN₂O₄, with a molecular weight of approximately 329.15 g/mol. The presence of the carboxylic acid functional group enhances its reactivity, enabling it to participate in various chemical transformations. Researchers are particularly interested in its potential as a building block for pharmaceutical intermediates, given the growing demand for novel drug candidates in the treatment of neurological and inflammatory disorders.

One of the most searched questions related to this compound is: "What are the applications of 1-(2-Bromo-4-nitrophenyl)-4-piperidinecarboxylic acid in drug development?" The answer lies in its role as a precursor for biologically active molecules. For instance, piperidine derivatives are frequently employed in the synthesis of central nervous system (CNS) agents, which are critical for addressing conditions like Alzheimer's disease and Parkinson's disease. The bromo and nitro groups in this compound also offer opportunities for further functionalization, making it a versatile tool for medicinal chemists.

In addition to its pharmaceutical applications, 1-(2-Bromo-4-nitrophenyl)-4-piperidinecarboxylic acid is also explored in material science. Its aromatic and heterocyclic components contribute to the development of advanced polymers and coating materials. Recent trends in sustainable chemistry have further highlighted its potential, as researchers seek eco-friendly alternatives for traditional synthetic routes. This aligns with the increasing popularity of searches like "green chemistry applications of piperidine derivatives" and "sustainable synthesis of nitroaromatics."

The compound's physical and chemical properties are equally noteworthy. It typically appears as a crystalline solid with a defined melting point, and its solubility varies depending on the solvent. These characteristics are crucial for laboratory handling and industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly used to verify its purity and structure, ensuring compliance with regulatory standards.

Market dynamics for 1-(2-Bromo-4-nitrophenyl)-4-piperidinecarboxylic acid reflect its growing importance. With the pharmaceutical industry's emphasis on precision medicine and targeted therapies, the demand for high-quality intermediates like this compound is on the rise. Suppliers and manufacturers are increasingly focusing on scalable synthesis methods to meet global needs, as evidenced by search queries such as "bulk suppliers of CAS 477856-91-0" and "cost-effective synthesis of piperidinecarboxylic acids."

Safety and handling of 1-(2-Bromo-4-nitrophenyl)-4-piperidinecarboxylic acid are also critical considerations. While it is not classified as a hazardous material, standard laboratory precautions should be observed, including the use of personal protective equipment (PPE) and proper ventilation. This aligns with the broader industry trend toward responsible chemical management, a topic frequently searched by professionals in the field.

In conclusion, 1-(2-Bromo-4-nitrophenyl)-4-piperidinecarboxylic acid (CAS No. 477856-91-0) is a multifaceted compound with significant potential in both pharmaceuticals and material science. Its unique structure, combined with its reactivity, makes it a valuable asset for researchers and industries alike. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing innovative technologies and therapeutic solutions.